molecular formula C13H18N2 B2985193 [3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine CAS No. 2287287-73-2

[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Cat. No. B2985193
CAS RN: 2287287-73-2
M. Wt: 202.301
InChI Key: UPARMPDHSSRZMV-UHFFFAOYSA-N
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Description

“[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine” is a complex organic compound. It contains a bicyclo[1.1.1]pentane core, which is a type of cycloalkane (a hydrocarbon with carbon atoms arranged in a ring structure). This core is substituted with a 3,5-dimethylphenyl group (a phenyl ring with two methyl groups at the 3rd and 5th positions) and a hydrazine group .


Synthesis Analysis

The synthesis of such a compound would likely involve advanced organic chemistry techniques. Bicyclo[1.1.1]pentane derivatives can be synthesized from [1.1.1]propellane . The 3,5-dimethylphenyl group could potentially be introduced through a palladium-catalyzed cross-coupling reaction . The hydrazine group could be introduced in a later step, possibly through a substitution reaction .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic core and the various substituents. The bicyclo[1.1.1]pentane core is highly strained, which could have significant effects on the compound’s reactivity .


Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the strain in the bicyclic core and the electronic properties of the 3,5-dimethylphenyl and hydrazine groups .

properties

IUPAC Name

[3-(3,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18N2/c1-9-3-10(2)5-11(4-9)12-6-13(7-12,8-12)15-14/h3-5,15H,6-8,14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UPARMPDHSSRZMV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)C23CC(C2)(C3)NN)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

202.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

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